
CAS number and molecular weight of
Glyphosate-13C,15N.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869 Get Quote

Technical Data for Glyphosate-13C,15N
This guide provides the chemical identification and molecular properties of the isotopically

labeled herbicide Glyphosate-13C,15N, intended for researchers and professionals in drug

development and analytical sciences.

Chemical Identity and Properties
Glyphosate-13C,15N is a stable isotope-labeled version of Glyphosate, a widely used broad-

spectrum herbicide. The incorporation of a heavy carbon-13 atom and a heavy nitrogen-15

atom makes it a valuable internal standard for quantitative analysis by mass spectrometry,

particularly in environmental and agricultural testing.

The key identifiers and molecular weight for Glyphosate-13C,15N are summarized in the table

below.

Identifier Value References

CAS Number 285978-24-7 [1][2][3][4]

Molecular Formula ¹³C C₂ H₈ ¹⁵N O₅ P [5]

Molecular Weight 171.06 g/mol
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It is important to note that other isotopically labeled versions of Glyphosate exist, which will

have different molecular weights and potentially different CAS numbers. For instance,

Glyphosate labeled with three ¹³C atoms (Glyphosate-¹³C₃, ¹⁵N) has a molecular weight of

173.04 g/mol .

Logical Relationship of Isotopic Labeling
The following diagram illustrates the concept of isotopic labeling using Glyphosate as an

example.
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Conceptual workflow of isotopic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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